Cas no 64394-35-0 (1-(2,3,4-Trimethylphenyl)propan-2-one)

• Product Name: 1-(2,3,4-Trimethylphenyl)propan-2-one
• CAS No: 64394-35-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 2791991
• PubChem ID: 71371849
• Update Time: 2025-04-21

1-(2,3,4-Trimethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-Trimethylphenyl)propan-2-one
• DTXCID20745502
• 64394-35-0
• DTXSID40794759

• Inchi： 1S/C12H16O/c1-8-5-6-12(7-9(2)13)11(4)10(8)3/h5-6H,7H2,1-4H3
• InChI Key： XGMFNDOKTBJBSX-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(C)=C(C)C=1C

Computed Properties

• Exact Mass: 176.120115130Da
• Monoisotopic Mass: 176.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų